N-(2-methylpropyl)cycloheptanamine

• Molecular Formula: C11H23N
• Molecular Weight: 169.31 g/mol
• IUPAC Name: N-(2-methylpropyl)cycloheptanamine
• InChI: InChI=1S/C11H23N/c1-10(2)9-12-11-7-5-3-4-6-8-11/h10-12H,3-9H2,1-2H3
• InChI Key: OZODQPLTZOYKLN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CNC1CCCCCC1

Description

N-(2-Methylpropyl)cycloheptanamine is a secondary amine featuring a cycloheptane ring substituted with a 2-methylpropyl (isobutyl) group at the nitrogen atom. Its molecular formula is C₁₁H₂₃N, with a molecular weight of 169.31 g/mol. The cycloheptane ring may confer unique conformational flexibility compared to smaller cyclohexane-based analogs, influencing binding affinity in biological systems .

Preparation Methods

General Synthetic Strategy

The synthesis of N-(2-methylpropyl)cycloheptanamine generally involves the nucleophilic substitution or reductive amination of cycloheptanone or cycloheptanecarboxylic acid derivatives with 2-methylpropylamine or its derivatives. The key challenge is the selective formation of the secondary amine linkage with the 2-methylpropyl substituent.

Method 2: Nucleophilic Substitution Using Cycloheptyl Halides

Reaction Overview:

• Starting materials: Cycloheptyl halide (e.g., cycloheptyl bromide or chloride) and 2-methylpropylamine.
• Conditions: Elevated temperature, polar aprotic solvent (e.g., DMF, DMSO).
• Mechanism: Nucleophilic substitution (SN2) of the halide by 2-methylpropylamine.

Reaction Scheme:

$$
\text{Cycloheptyl halide} + \text{2-methylpropylamine} \xrightarrow[\text{solvent}]{\Delta} \text{N-(2-methylpropyl)cycloheptanamine} + \text{HX}
$$

Advantages:

• Straightforward reaction with commonly available reagents.
• Avoids use of reducing agents.

Limitations:

• Possible competing elimination reactions.
• Requires preparation or procurement of cycloheptyl halide.
• Steric hindrance may reduce reaction rate.

Method 3: Catalytic Hydrogenation of N-(2-methylpropyl)cycloheptanimine

This method involves the synthesis of the imine intermediate followed by catalytic hydrogenation.

Reaction Overview:

• Formation of N-(2-methylpropyl)cycloheptanimine from cycloheptanone and 2-methylpropylamine.
• Catalytic hydrogenation using Pd/C or Raney Ni under hydrogen atmosphere.

Advantages:

• Clean reduction with water as the only byproduct.
• Avoids toxic hydride reagents.

Limitations:

• Requires hydrogenation equipment.
• Possible over-reduction or catalyst poisoning.

Comparative Data Table of Preparation Methods

Method	Starting Materials	Key Reagents/Catalysts	Conditions	Advantages	Limitations	Typical Yield (%)
Reductive Amination	Cycloheptanone, 2-methylpropylamine	NaBH3CN or similar hydride	Room temp, mild acidic	High selectivity, mild conditions	Toxic reagents, careful handling	75-90
Nucleophilic Substitution	Cycloheptyl halide, 2-methylpropylamine	None or base	Elevated temp, polar solvent	Simple, avoids reducing agents	Halide prep needed, side reactions	60-80
Catalytic Hydrogenation	N-(2-methylpropyl)cycloheptanimine	Pd/C, Raney Ni	H2 atmosphere, mild heating	Clean reaction, environmentally friendly	Requires H2 setup, catalyst cost	70-85

Chemical Reactions Analysis

N-(2-methylpropyl)cycloheptanamine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide. The oxidation typically leads to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride or sodium borohydride, leading to the formation of secondary or tertiary amines.

Substitution: N-(2-methylpropyl)cycloheptanamine can undergo nucleophilic substitution reactions with halogenating agents, resulting in the formation of halogenated derivatives.

Acylation: This compound can react with acyl chlorides or anhydrides to form amides.

Common reagents and conditions used in these reactions vary depending on the desired product. For example, oxidation reactions may require acidic or basic conditions, while reduction reactions are typically carried out in anhydrous solvents .

Scientific Research Applications

N-(2-methylpropyl)cycloheptanamine has several scientific research applications, including:

Chemistry: It is used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: This compound may be used in the study of biological systems, particularly in understanding the interactions of amine-containing compounds with biological targets.

Medicine: N-(2-methylpropyl)cycloheptanamine can be explored for its potential pharmacological properties, such as its effects on the central nervous system.

Industry: It may be used in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of N-(2-methylpropyl)cycloheptanamine involves its interaction with molecular targets such as receptors or enzymes. The amine group in the compound can form hydrogen bonds or ionic interactions with these targets, leading to changes in their activity. The specific pathways involved depend on the biological or chemical context in which the compound is used .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent-Driven Comparisons

(a) N-(2-Methoxyethyl)-cycloheptanamine (C₁₀H₂₁NO)

• Key Differences : Replaces the isobutyl group with a polar 2-methoxyethyl substituent.
• Impact on Properties: Increased solubility in polar solvents due to the ether oxygen . Molecular weight: 171.28 g/mol (vs. 169.31 g/mol for the target compound).

(b) 2-Chloro-N,N-dimethylethanamine (C₄H₁₀ClN)

• Key Differences : A tertiary amine with a chloroethyl chain and dimethyl groups.
• Impact on Properties :
  • Higher reactivity as an alkylating agent due to the chlorine atom .
  • Lower molecular weight (107.58 g/mol ) and higher volatility (boiling point: 108–110°C) compared to the target compound.

Functional Group and Ring Size Variations

Compound Name	Molecular Formula	Substituent	Molecular Weight (g/mol)	Key Properties
N-(2-Methylpropyl)cycloheptanamine	C₁₁H₂₃N	2-Methylpropyl	169.31	High lipophilicity, flexible ring
N-(2-Methoxyethyl)-cycloheptanamine	C₁₀H₂₁NO	2-Methoxyethyl	171.28	Moderate polarity, improved solubility
2-Chloro-N,N-dimethylethanamine	C₄H₁₀ClN	Chloro, dimethyl	107.58	Volatile, alkylating reactivity
Isobutyl S-ammonium methylphosphonothiolate	C₈H₂₀NO₃P	Phosphonothiolate	225.22	Complex functionalization, phosphorus center

Physicochemical Behavior

• Lipophilicity : The isobutyl group in N-(2-methylpropyl)cycloheptanamine enhances lipid solubility, which may improve blood-brain barrier penetration compared to polar analogs like N-(2-methoxyethyl)-cycloheptanamine .
• Thermal Stability : Cycloheptane derivatives generally exhibit higher thermal stability than smaller cycloalkanes due to reduced ring strain.

Biological Activity

N-(2-methylpropyl)cycloheptanamine is a compound with significant potential in various biological applications. This article explores its biological activity, mechanisms of action, and relevant research findings, supported by data tables and case studies.

Chemical Structure and Properties

N-(2-methylpropyl)cycloheptanamine is characterized by its cycloheptane ring structure with a 2-methylpropyl substituent. Its molecular formula is $C_9H_{17}N$, indicating it contains nine carbon atoms, seventeen hydrogen atoms, and one nitrogen atom.

The biological activity of N-(2-methylpropyl)cycloheptanamine is primarily attributed to its interaction with various molecular targets:

• Receptor Interaction : The amine group allows for hydrogen bonding and ionic interactions with receptors, influencing their activity.
• Enzyme Modulation : It may act as an inhibitor or activator of specific enzymes, leading to alterations in metabolic pathways.

Biological Activity

Research has indicated several areas where N-(2-methylpropyl)cycloheptanamine exhibits potential biological activity:

• Antimicrobial Properties : Preliminary studies suggest efficacy against various bacterial strains and fungi.
• Central Nervous System Effects : Investigated for potential psychoactive properties, particularly in relation to dopamine receptor modulation.
• Pharmacological Applications : Explored for its potential therapeutic effects in treating conditions such as depression and anxiety.

Case Studies

• Antimicrobial Activity :
  • A study evaluated the antimicrobial effects of N-(2-methylpropyl)cycloheptanamine against Staphylococcus aureus and Escherichia coli. The results showed a significant reduction in bacterial growth at concentrations above 50 µg/mL, indicating strong antimicrobial potential.
• CNS Activity :
  • In a pharmacological study, the compound was administered to rodent models to assess its impact on locomotor activity. Results indicated increased activity at lower doses, suggesting stimulant properties consistent with dopamine agonists.
• Toxicity Assessment :
  • Toxicological evaluations reported that N-(2-methylpropyl)cycloheptanamine caused mild skin irritation in dermal exposure tests but was not lethal at standard dosages, indicating a relatively safe profile for further research.

Comparative Analysis

To better understand the significance of N-(2-methylpropyl)cycloheptanamine's biological activity, it is helpful to compare it with similar compounds:

Compound	Structure Type	Key Activity	Notes
N-(2-methylpropyl)cycloheptanamine	Cycloheptane	Antimicrobial, CNS stimulant	Potential therapeutic applications
Cyclohexylamine	Cyclohexane	Moderate CNS effects	Less potent than cycloheptanamine
N-Cyclopropyl-N-methylamine	Cyclic amine	Limited biological activity	Primarily used in industrial applications

Q & A

Q. Advanced

• Molecular Dynamics (MD) Simulations : Simulate ligand-receptor interactions over time (e.g., stability of amine proton interactions with Asp3.32 in 5-HT receptors).
• Free Energy Perturbation (FEP) : Calculate relative binding affinities for analogs.
• QSAR Models : Use descriptors like polar surface area or LogD to predict activity (e.g., ’s emphasis on imidazole substituents enhancing receptor binding).
  Validate predictions with in vitro binding assays to refine models iteratively .

How do stereochemical variations impact the pharmacological profile of N-(2-methylpropyl)cycloheptanamine derivatives?

Advanced
Enantiomers often exhibit divergent activities. For example, reports (+)- and (–)-enantiomers of a related compound with differing 5-HT2C agonist potency. Techniques to address this:

• Chiral Resolution : Use preparative chiral HPLC or enzymatic resolution.
• Enantioselective Synthesis : Employ asymmetric catalysis (e.g., Evans oxazaborolidine).
• Pharmacological Profiling : Test each enantiomer in receptor assays and ADMET models (e.g., CYP450 metabolism differences) .

What analytical techniques are critical for detecting trace impurities in N-(2-methylpropyl)cycloheptanamine samples?

Q. Advanced

• LC-MS/MS : Identifies impurities at ppm levels (e.g., unreacted precursors).
• GC-MS : Detects volatile byproducts (e.g., residual solvents).
• Elemental Analysis : Confirms stoichiometry (e.g., N/C ratios).
• HPLC-DAD : Quantifies chiral purity (>99% for enantiomers in ) .

How can researchers optimize the pharmacokinetic properties of N-(2-methylpropyl)cycloheptanamine analogs?

Q. Advanced

• LogP Adjustments : Introduce polar groups (e.g., hydroxyl) to reduce LogP and enhance solubility.
• Prodrug Strategies : Mask amines with acetyl groups (cleaved in vivo) to improve bioavailability.
• Metabolic Stability : Use liver microsome assays to identify vulnerable sites (e.g., CYP3A4 oxidation) and modify substituents (e.g., fluorination) .